2-((2-Nitro-4-(trifluoromethyl)phenyl)thio)acetic acid

• IUPAC Name: 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanylacetic acid
• InChI: InChI=1S/C9H6F3NO4S/c10-9(11,12)5-1-2-7(18-4-8(14)15)6(3-5)13(16)17/h1-3H,4H2,(H,14,15)
• InChI Key: UKWVKDJZWQVZEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])SCC(=O)O
• Molecular Formula: C9H6F3NO4S
• DSSTOX Substance ID: DTXSID401211799
• Molecular Weight: 281.21 g/mol
• CAS RN: 728-56-3

Description

Synthesis Analysis

The synthesis of related compounds, such as (2-nitrophenyl)acetates, is reported to start from commercially available (2-nitrophenyl)acetic acid. These esters are stable under common carbohydrate transformations and can be selectively deprotected using Zn and NH4Cl . Although the exact synthesis of 2-((2-Nitro-4-(trifluoromethyl)phenyl)thio)acetic acid is not detailed, similar methodologies could potentially be applied, considering the structural similarities.

Molecular Structure Analysis

The molecular structure of 2-((2-Nitro-4-(trifluoromethyl)phenyl)thio)acetic acid can be inferred to some extent from the related compounds. For instance, the presence of a nitro group and a trifluoromethyl group on the phenyl ring suggests that the compound would exhibit significant electronic effects due to these substituents, which could influence its reactivity .

Chemical Reactions Analysis

The papers describe the reactivity of similar compounds. For example, (2-nitrophenyl)acetates can undergo selective deprotection , and the oxidative deamination of N-acetylneuraminic acid derivatives can lead to the formation of KDN derivatives . These reactions indicate that nitro groups in such compounds can participate in various chemical transformations, which might also be true for the compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-((2-Nitro-4-(trifluoromethyl)phenyl)thio)acetic acid can be speculated based on the properties of related compounds. For instance, the presence of a nitro group and a trifluoromethyl group is likely to affect the acidity of the acetic acid moiety and the overall polarity of the molecule . The stability of the compound under certain conditions, as well as its solubility in various solvents, would be important characteristics to consider.

Scientific Research Applications

Synthesis and Structural Characterization

2-((2-Nitro-4-(trifluoromethyl)phenyl)thio)acetic acid has been involved in various synthesis processes. For instance, it was used in the nitration of 3-fluorophenyl acetic acid, leading to the formation of new compounds through a series of reactions involving borane-tetrahydrofuran complex and ammonolysis, followed by catalytic hydrogenation (Zhao De-feng, 2007).

Formation and Characterization of Derivatives

The acid has also been used in the formation of various derivatives. For example, it was utilized in the oxidative deamination of N-acetylneuraminic acid, leading to the formation of tricyclic 3-Keto-2-Deoxy-nonulosonic Acid (KDN) derivatives (Mohammed Hawsawi, A. Wickramasinghe, D. Crich, 2019). Additionally, substituted acetic acids were reacted with phosphorus oxychloride in the presence of this compound to yield vinamidinium salts, which have been isolated as hexafluorophosphate salts for further research (I. Davies et al., 2000).

Contribution to Novel Compounds

This compound contributed to the synthesis of novel compounds such as nitro derivatives of cyclic sulfoximides of the 1,2-benzoisothiazole series, revealing interesting reaction mechanisms and structural properties (E. Serebryakov, S. Zlotin, 2002).

Role in Molecular Structure Studies

It played a role in the study of molecular structures, such as in the synthesis and molecular structure analysis of 4-nitro-9-phenyl-1H-and 9-hydroxy-3-oxo-9-phenyl-2,3-dihydro-9H-indeno-[2,1-c]pyridines and related compounds. The nitration process involving this acid led to the creation of new molecular structures that were studied for their properties (S. Volkov et al., 2007).